![molecular formula C23H19N3O2S B2456486 2-naphthalen-1-yl-N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide CAS No. 1007195-31-4](/img/structure/B2456486.png)
2-naphthalen-1-yl-N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-naphthalen-1-yl-N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C23H19N3O2S and its molecular weight is 401.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
Studies have shown that certain naphthalene derivatives exhibit significant antiproliferative activities against a variety of human cancer cell lines. For instance, derivatives like N-(naphthalen-2-yl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)-one have been evaluated for their antiproliferative activities. These compounds demonstrated promising effects, particularly against nasopharyngeal carcinoma cell lines, suggesting a potential for development as anticancer agents (I‐Li Chen et al., 2013).
Anticonvulsant Activity
Research into the anticonvulsant properties of naphthalene derivatives has led to the identification of compounds with significant potential in treating seizures. Novel 2-pyrazoline derivatives, including those with naphthalene-1-yl substituents, have shown appreciable activity in maximal electroshock seizure (MES) and pentylenetetrazole (PTZ) tests, highlighting their potential as anticonvulsant agents (S. Bhandari et al., 2013).
Anti-inflammatory and Analgesic Effects
Compounds incorporating naphthalene moieties have been investigated for their anti-inflammatory and analgesic actions. Research focusing on heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives, including naphthalene-related structures, has revealed their potential for treating inflammation and pain through significant analgesic and anti-inflammatory effects, as demonstrated by various pharmacological evaluations (M. Faheem, 2018).
Antimicrobial Activity
The synthesis and characterization of new 3,5-dinaphthyl substituted 2-pyrazolines have been explored for their antimicrobial activity. These compounds have been tested against various bacteria and fungi, showing effective antimicrobial properties. This suggests that naphthalene derivatives could be potent agents in the fight against microbial infections (D. Azarifar & Maseud Shaebanzadeh, 2002).
properties
IUPAC Name |
2-naphthalen-1-yl-N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2S/c27-22(13-17-9-6-8-16-7-4-5-12-19(16)17)24-23-20-14-29(28)15-21(20)25-26(23)18-10-2-1-3-11-18/h1-12H,13-15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIINPEQYQXDCBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1=O)C3=CC=CC=C3)NC(=O)CC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.